2-(benzylthio)-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C20H23N3OS2/c1-15-20(18-9-6-12-26-18)16(2)23(22-15)11-10-21-19(24)14-25-13-17-7-4-3-5-8-17/h3-9,12H,10-11,13-14H2,1-2H3,(H,21,24)
• InChI Key: NXCAJLXHMRUJEL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CCNC(=O)CSCC2=CC=CC=C2)C)C3=CC=CS3
• Molecular Formula: C20H23N3OS2
• Molecular Weight: 385.6 g/mol
• CAS No.: 2034507-52-1

Description

2-(benzylthio)-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C20H23N3OS2 and its molecular weight is 385.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Library Generation

The compound 2-(benzylthio)-N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)acetamide, due to its complex structure, can be inferred to have potential in generating structurally diverse chemical libraries. A similar compound, 3-Dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride, was utilized in various alkylation and ring closure reactions to produce a wide array of compounds, including thioethers and dithiocarbamates. This suggests the potential of this compound in synthetic chemistry for creating diverse chemical libraries which are essential in drug discovery and materials science (Roman, 2013).

Insecticidal Applications

Compounds incorporating thiadiazole moieties, such as 2-cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide, have been synthesized and evaluated for their insecticidal properties against pests like Spodoptera littoralis. This indicates the potential of structurally related compounds, including this compound, to serve as leads or agents in the development of new insecticidal compounds (Fadda et al., 2017).

Antipsychotic Potential

The investigation into 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide for its antipsychotic-like profile, without interaction with dopamine receptors, suggests a unique mechanism of action. Given the structural similarity, this compound could be explored for its potential in neuropsychiatric disorder treatment, offering a new avenue for antipsychotic drug development with potentially reduced side effects (Wise et al., 1987).

Coordination Chemistry and Antioxidant Activity

Pyrazole-acetamide derivatives have been used to synthesize coordination complexes with metals, demonstrating significant antioxidant activities. This implies that this compound could be a precursor for metal coordination complexes, which might find applications in catalysis, materials science, and as potential antioxidants (Chkirate et al., 2019).

Anti-Inflammatory Activity

The synthesis of compounds like N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which have shown significant anti-inflammatory activity, suggests the potential of related compounds, such as this compound, in the development of new anti-inflammatory agents (Sunder & Maleraju, 2013).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds with similar structures are used in medicinal chemistry and have diverse mechanisms of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its toxicity, reactivity, and environmental impact. These factors would need to be assessed through laboratory testing and analysis.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies on its reactivity, stability, and biological activity.